Cas no 1015420-39-9 (CID 91665558)
CID 91665558 structure
Product Name:CID 91665558
CAS No:1015420-39-9
MF:C14H12F3NO2
MW:283.245794296265
CID:874775
Update Time:2023-08-03
CID 91665558 Chemical and Physical Properties
Names and Identifiers
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- 4-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carboxylic acid ethyl ester
- CID 91665558
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- Inchi： 1S/C14H12F3NO2/c1-2-20-13(19)11-8-18-7-10(11)9-5-3-4-6-12(9)14(15,16)17/h3-8,18H,2H2,1H3
- InChI Key： OQYPFFAXZGKDNP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1=CNC=C1C(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 346
- Topological Polar Surface Area: 42.1
CID 91665558 Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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